Cas no 1935407-22-9 (2H-Pyran, 2-(chloromethyl)tetrahydro-2-propyl-)

• Product Name: 2H-Pyran, 2-(chloromethyl)tetrahydro-2-propyl-
• CAS No: 1935407-22-9
• MF: C₉H₁₇ClO
• MW: 176.683682203293
• CID: 5285538
• Update Time: 2025-08-05

2H-Pyran, 2-(chloromethyl)tetrahydro-2-propyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran, 2-(chloromethyl)tetrahydro-2-propyl-

• Inchi： 1S/C9H17ClO/c1-2-5-9(8-10)6-3-4-7-11-9/h2-8H2,1H3
• InChI Key： VTVIKNCREGNRRU-UHFFFAOYSA-N
• SMILES： C1(CCl)(CCC)OCCCC1

Additional information on 2H-Pyran, 2-(chloromethyl)tetrahydro-2-propyl-

Compound CAS No. 1935407-22-9: 2H-Pyran, 2-(chloromethyl)tetrahydro-2-propyl-

The compound with CAS No. 1935407-22-9, commonly referred to as 2H-Pyran, 2-(chloromethyl)tetrahydro-2-propyl-, is a significant molecule in the field of organic chemistry. This compound belongs to the class of pyrans, which are six-membered oxygen-containing heterocycles. The structure of this compound features a pyran ring with a chloromethyl group and a propyl substituent at the 2-position, making it a valuable intermediate in various synthetic pathways.

The synthesis of CAS No. 1935407-22-9 involves a series of well-established organic reactions, including nucleophilic substitution and cyclization processes. Recent advancements in catalytic methodologies have enabled more efficient and environmentally friendly routes to this compound. For instance, researchers have explored the use of molecular sieves and transition metal catalysts to enhance reaction yields and selectivity.

In terms of applications, 2H-Pyran, 2-(chloromethyl)tetrahydro-2-propyl- serves as a versatile building block in the construction of complex molecules. Its ability to undergo both nucleophilic and electrophilic attacks makes it an ideal candidate for the synthesis of biologically active compounds. Recent studies have highlighted its role in the development of antiviral agents, where it has been used as a key intermediate in the design of novel drug candidates targeting viral replication mechanisms.

The physical properties of this compound are well-documented, with a melting point of approximately -35°C and a boiling point around 180°C. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various laboratory-scale reactions. However, its stability under harsh conditions, such as high temperatures or strong acidic environments, requires careful consideration during synthesis and handling.

The latest research on this compound has focused on its potential applications in materials science. For example, studies have demonstrated that derivatives of CAS No. 1935407-22-9 can be used as precursors for the synthesis of advanced polymers with tailored mechanical and thermal properties. These polymers exhibit promising applications in the fields of electronics and aerospace due to their excellent durability and resistance to environmental factors.

In addition to its synthetic applications, this compound has also been investigated for its role in natural product synthesis. Researchers have successfully utilized it as an intermediate in the total synthesis of several bioactive natural products, showcasing its importance in bridging the gap between synthetic chemistry and natural product research.

The environmental impact of synthesizing and using CAS No. 1935407-22-9 has also come under scrutiny in recent years. Efforts are being made to develop greener synthesis routes that minimize waste generation and reduce energy consumption. For instance, solvent-free reaction conditions and recyclable catalysts are being explored to enhance the sustainability profile of this compound's production processes.

In conclusion, CAS No. 1935407-22-9 (Compound: 2H-Pyran, 2-(chloromethyl)tetrahydro-2-propyl-) is a multifaceted molecule with significant implications across various domains of chemistry. Its versatility as a synthetic intermediate, combined with its potential applications in drug discovery and materials science, underscores its importance in contemporary chemical research.